![molecular formula C15H20N2O4S B2366774 N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)cyclohexanesulfonamide CAS No. 922009-48-1](/img/structure/B2366774.png)
N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)cyclohexanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)cyclohexanesulfonamide is a useful research compound. Its molecular formula is C15H20N2O4S and its molecular weight is 324.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Process Development and Kinase Inhibitors
The benzoxazepine core, found in N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)cyclohexanesulfonamide, plays a critical role in the development of kinase inhibitors, specifically mTOR inhibitors. Studies have reported the successful process development for scalable synthesis of such compounds, highlighting the significance of the benzoxazepine core in the medicinal chemistry of kinase inhibitors (Naganathan et al., 2015).
Synthesis and Structural Analysis
Research has delved into the synthesis and structural analysis of benzimidazole-tethered oxazepine hybrids, providing insights into the molecular structure, charge distributions, and potential for nonlinear optical (NLO) applications of these compounds. These studies significantly contribute to understanding the chemistry and potential applications of oxazepine derivatives, including this compound (Almansour et al., 2016).
Antibacterial and Enzyme Inhibitory Applications
The synthesis of new 1,3-oxazepine compounds has indicated potential applications in antibacterial and enzyme inhibition fields. Such research is crucial in exploring the broader applications of oxazepine derivatives in pharmaceutical and biochemical domains, including the study of this compound (Abood, 2010).
Carbonic Anhydrase Inhibition
Oxazepine-based primary sulfonamides, which are structurally related to this compound, have shown strong inhibition of human carbonic anhydrases. This is particularly important in the development of new therapeutic agents targeting these enzymes (Sapegin et al., 2018).
Mechanism of Action
Target of Action
The primary target of this compound is the Receptor-interacting protein 1 (RIP1) kinase . RIP1 kinase plays a crucial role in regulating cell survival and death, making it a significant target for therapeutic intervention.
Mode of Action
The compound acts as a RIP1 kinase inhibitor . It binds to the RIP1 kinase, inhibiting its activity. This inhibition disrupts the kinase’s ability to transmit signals that regulate cell survival and death.
Pharmacokinetics
Its molecular weight of 3774 suggests it may have suitable properties for oral bioavailability.
Properties
IUPAC Name |
N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)cyclohexanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4S/c18-15-13-10-11(6-7-14(13)21-9-8-16-15)17-22(19,20)12-4-2-1-3-5-12/h6-7,10,12,17H,1-5,8-9H2,(H,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWCQSMUOEOQDMP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)S(=O)(=O)NC2=CC3=C(C=C2)OCCNC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.